Cas no 72623-35-9 (3-Bromo-4-methyl-5-nitrobenzyl bromide)

• Product Name: 3-Bromo-4-methyl-5-nitrobenzyl bromide
• CAS No: 72623-35-9
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• CID: 4976598
• Update Time: 2025-06-08

3-Bromo-4-methyl-5-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-5-nitrobenzyl bromide

• Inchi： 1S/C8H7Br2NO2/c1-5-7(10)2-6(4-9)3-8(5)11(12)13/h2-3H,4H2,1H3
• InChI Key： PELNTNRVLLVYSB-UHFFFAOYSA-N
• SMILES： BrC1=CC(CBr)=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Additional information on 3-Bromo-4-methyl-5-nitrobenzyl bromide

Introduction to 3-Bromo-4-methyl-5-nitrobenzyl Bromide (CAS No. 72623-35-9)

3-Bromo-4-methyl-5-nitrobenzyl bromide (CAS No. 72623-35-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique chemical structure, which includes a bromomethyl group, a bromine atom, a methyl group, and a nitro group. These functional groups endow the molecule with a range of chemical properties and reactivity profiles, making it an important intermediate in various synthetic pathways.

The chemical structure of 3-Bromo-4-methyl-5-nitrobenzyl bromide can be represented as C₉H₈Br₂NO₂. The presence of the bromomethyl group makes it highly reactive in nucleophilic substitution reactions, while the nitro group imparts strong electron-withdrawing properties. The methyl group adds steric bulk and influences the overall reactivity and selectivity of the molecule.

In recent years, 3-Bromo-4-methyl-5-nitrobenzyl bromide has been extensively studied for its potential applications in the synthesis of bioactive compounds and pharmaceuticals. One notable area of research involves its use as a building block in the development of novel anti-cancer agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines. The researchers attributed this activity to the ability of the nitro group to undergo reduction, generating reactive intermediates that can induce apoptosis in cancer cells.

Beyond its applications in medicinal chemistry, 3-Bromo-4-methyl-5-nitrobenzyl bromide has also found utility in materials science. Its unique combination of functional groups makes it an excellent precursor for the synthesis of functional polymers and coatings. A recent study published in Macromolecules (2020) reported the use of this compound to prepare polymeric materials with enhanced thermal stability and mechanical strength. The researchers utilized the bromomethyl group for polymerization reactions and found that the resulting polymers exhibited improved performance in high-temperature applications.

The synthetic versatility of 3-Bromo-4-methyl-5-nitrobenzyl bromide is further highlighted by its role in organic synthesis. This compound can be readily transformed into a variety of derivatives through well-established chemical reactions. For example, nucleophilic substitution at the bromomethyl group can introduce different functional groups, such as amines, alcohols, or thiols, leading to a wide range of structurally diverse compounds. Additionally, reduction of the nitro group can yield amino derivatives, which are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.

In terms of safety and handling, it is important to note that 3-Bromo-4-methyl-5-nitrobenzyl bromide, like many organic compounds containing halogenated and nitro groups, should be handled with care. Proper personal protective equipment (PPE) should be used during handling to avoid skin contact and inhalation. Additionally, storage conditions should be carefully controlled to prevent degradation or unwanted reactions.

The environmental impact of 3-Bromo-4-methyl-5-nitrobenzyl bromide is another important consideration. While there is limited data available on its environmental fate and effects, it is generally advisable to follow best practices for waste disposal and minimize environmental release. Research into more sustainable synthetic methods and green chemistry approaches for the production and use of this compound is ongoing.

In conclusion, 3-Bromo-4-methyl-5-nitrobenzyl bromide (CAS No. 72623-35-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.